![molecular formula C25H32N6O4S2 B1248805 Bistratamide H](/img/structure/B1248805.png)
Bistratamide H
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bistratamide H is a homodetic cyclic peptide that consists of L-valine as the amino acid residue. It is isolated from Lissoclinum bistratum and exhibits antitumour activity against the human colon tumour cell line. It has a role as a metabolite and an antineoplastic agent. It is a homodetic cyclic peptide and a macrocycle.
Scientific Research Applications
Synthesis and Protective Groups
Bistratamide H has been synthesized using a novel fluorous protecting group, tris(perfluorodecyl)silylethoxylcarbonyl (F Teoc), facilitating easy isolation of intermediates through liquid–liquid extraction with fluorous solvent. This method demonstrates the recyclability of the fluorous protecting group (Nakamura & Takeuchi, 2006).
The same synthesis method highlights the use of a fluorous protecting group for efficient isolation of synthetic intermediates. The group is removed from the precursor of bistratamide H, and the recovered fluorous fragment is utilized in the synthesis process (Nakamura & Takeuchi, 2006).
Biological Sources and Cytotoxicity 3. From the Philippines ascidian Lissoclinum bistratum, bistratamides E-J were identified, including bistratamide H. These compounds, being modified cyclic hexapeptides, have shown moderate cytotoxicity in the HCT-116 cell line assay (Perez & Faulkner, 2003).
Marine Natural Products Synthesis 4. Bistratamide H, among other marine natural products, was synthesized using both heavy and light fluorous protecting groups. The process involved fluorous liquid phase and solid phase extraction, demonstrating the versatility of fluorous chemistry in marine natural product synthesis (Nakamura & Takeuchi, 2007).
Total Synthesis from Oligopeptides 5. The total synthesis of bistratamide H was achieved from various dehydrooligopeptides. This method involved the synthesis of essential building blocks and a macrocyclization process, highlighting the complex chemical structure of bistratamide H (Yonezawa, Tani, & Shin, 2005).
- Another total synthesis approach for bistratamide H involved the preparation of thiazole and oxazole substructures, followed by efficient macrocyclization. This synthesis method underscores the compound's intricate chemical composition and the challenges in its synthesis (You & Kelly, 2005).
properties
Product Name |
Bistratamide H |
---|---|
Molecular Formula |
C25H32N6O4S2 |
Molecular Weight |
544.7 g/mol |
IUPAC Name |
(4S,11S,18S)-7-methyl-4,11,18-tri(propan-2-yl)-6-oxa-13,20-dithia-3,10,17,22,23,24-hexazatetracyclo[17.2.1.15,8.112,15]tetracosa-1(21),5(24),7,12(23),14,19(22)-hexaene-2,9,16-trione |
InChI |
InChI=1S/C25H32N6O4S2/c1-10(2)16-23-31-19(13(7)35-23)22(34)30-18(12(5)6)25-27-15(9-37-25)21(33)29-17(11(3)4)24-26-14(8-36-24)20(32)28-16/h8-12,16-18H,1-7H3,(H,28,32)(H,29,33)(H,30,34)/t16-,17-,18-/m0/s1 |
InChI Key |
YGMRMAIELLDBHQ-BZSNNMDCSA-N |
Isomeric SMILES |
CC1=C2C(=O)N[C@H](C3=NC(=CS3)C(=O)N[C@H](C4=NC(=CS4)C(=O)N[C@H](C(=N2)O1)C(C)C)C(C)C)C(C)C |
Canonical SMILES |
CC1=C2C(=O)NC(C3=NC(=CS3)C(=O)NC(C4=NC(=CS4)C(=O)NC(C(=N2)O1)C(C)C)C(C)C)C(C)C |
synonyms |
bistratamide H |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.